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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Activity-Based Protein

Profiling (ABPP) for the study of Notum, a key serine hydrolase involved in the regulation of

Wnt signaling. The protocols and data presented herein focus on the use of specific probes and

inhibitors to investigate Notum activity in various biological contexts.

Introduction to Notum and ABPP
Notum is a secreted carboxylesterase that acts as a negative regulator of the Wnt signaling

pathway.[1][2] It does so by removing a crucial palmitoleate group from Wnt proteins, rendering

them unable to bind to their Frizzled receptors and co-receptors LRP5/6, thus inhibiting

downstream signaling.[1][3][4] Dysregulation of Notum activity has been implicated in various

diseases, including cancer and neurodegenerative disorders, making it an attractive

therapeutic target.

Activity-Based Protein Profiling (ABPP) is a powerful chemical proteomics technique used to

monitor the functional state of enzymes in complex biological samples. ABPP utilizes active

site-directed chemical probes that covalently bind to the active form of an enzyme, allowing for

its detection, quantification, and identification. This methodology has been instrumental in the

discovery and characterization of selective inhibitors for Notum.

While the specific probe "Notum-IN-1" was not identified in a review of current literature, this

document focuses on well-characterized probes and inhibitors, such as ABC99 and its
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derivatives, which serve as excellent tools for ABPP studies of Notum.

Quantitative Data: Notum Inhibitor Potency
The following tables summarize the in vitro potency of commonly used Notum inhibitors.

Table 1: Biochemical Inhibition of Notum Activity

Inhibitor Assay Type IC50 (nM) Reference(s)

LP-922056
OPTS Biochemical

Assay
1.1

ABC99
Competitive Gel-

Based ABPP
13

ARUK3001185
OPTS Biochemical

Assay
6.5

Compound 6a Biochemical Assay 12,000

Compound 6b Biochemical Assay 500

Compound 8l Biochemical Assay 6.7

Methyl 4-(indolin-1-

yl)-4-oxobutanoate

OPTS Biochemical

Assay
<500

IC50: Half-maximal inhibitory concentration. OPTS (8-octanoyloxypyrene-1,3,6-trisulfonate) is a

fluorescent substrate used to measure Notum's carboxylesterase activity.

Table 2: Cellular Activity of Notum Inhibitors in Restoring Wnt Signaling
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Inhibitor Assay Type EC50 (nM) Reference(s)

LP-922056
TCF/LEF Reporter

Assay
23

ABC99
TCF/LEF Reporter

Assay
89

ARUK3001185
TCF/LEF Reporter

Assay
110

Compound 1
TCF/LEF Reporter

Assay
530

Compound 4
TCF/LEF Reporter

Assay
300

EC50: Half-maximal effective concentration. TCF/LEF reporter assays measure the

transcriptional activity of the canonical Wnt pathway.

Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams were generated using Graphviz (DOT language) to illustrate key

biological and experimental processes.
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Wnt Signaling Pathway and Notum Inhibition
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Caption: Canonical Wnt signaling pathway and the inhibitory role of Notum.
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General Workflow for ABPP of Notum
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Caption: General workflow for Activity-Based Protein Profiling of Notum.

Experimental Protocols
The following are generalized protocols for the ABPP of Notum, based on established methods

for serine hydrolases. Researchers should optimize these protocols for their specific

experimental systems.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b2889724?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2889724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Gel-Based ABPP for Notum Activity in
Conditioned Media
This protocol is designed to visualize the activity of secreted Notum using a fluorescently-

tagged ABPP probe.

Materials:

Conditioned media (CM) from cells expressing Notum (e.g., SW620 cells or transfected

HEK293T cells).

ABPP Probe: Fluorophosphonate-rhodamine (FP-Rh) or a Notum-specific probe with a

fluorescent tag.

Notum inhibitor (e.g., ABC99) for competitive profiling.

Phosphate-buffered saline (PBS).

SDS-PAGE loading buffer.

Protein electrophoresis equipment.

Fluorescence gel scanner.

Procedure:

Proteome Preparation: Collect conditioned media from cell cultures. Centrifuge to remove

cells and debris. Determine the protein concentration of the CM.

Competitive Inhibition (Optional): To assess inhibitor potency, pre-incubate aliquots of the

CM (e.g., 50 µg of protein in 50 µL) with varying concentrations of the Notum inhibitor (e.g.,

ABC99) for 30 minutes at 37°C. A DMSO vehicle control should be included.

Probe Labeling: Add the fluorescent ABPP probe (e.g., 1 µM final concentration of FP-Rh) to

each sample. Incubate for 30 minutes at room temperature.

SDS-PAGE: Quench the labeling reaction by adding SDS-PAGE loading buffer. Boil the

samples for 5 minutes and resolve the proteins on a polyacrylamide gel (e.g., 10%).
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In-Gel Fluorescence Scanning: Visualize the labeled proteins by scanning the gel using a

fluorescence scanner with appropriate excitation and emission wavelengths for the chosen

fluorophore (e.g., rhodamine). Active Notum will appear as a fluorescent band at the

expected molecular weight (~52 kDa for the processed form).

Data Analysis: Quantify the fluorescence intensity of the bands corresponding to Notum. In

competitive profiling experiments, a decrease in fluorescence intensity indicates inhibition of

Notum activity. IC50 values can be calculated from the dose-response curve.

Protocol 2: ABPP with a Clickable Probe and Mass
Spectrometry for Target Identification
This protocol uses a "clickable" ABPP probe (e.g., ABC99yne, an alkyne-functionalized version

of ABC99) to identify Notum and potential off-targets in a complex proteome.

Materials:

Biological sample (conditioned media, cell lysate, or tissue homogenate).

Clickable ABPP Probe (e.g., ABC99yne).

Biotin-azide reporter tag.

Click chemistry reagents: CuSO4, TBTA (or other copper ligand), and a reducing agent (e.g.,

sodium ascorbate).

Streptavidin-agarose beads.

Buffers for washing and elution.

Trypsin for protein digestion.

LC-MS/MS instrumentation.

Procedure:

Proteome Labeling: Incubate the biological sample with the clickable ABPP probe (e.g.,

ABC99yne) for 30 minutes at 37°C.
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Click Chemistry Reaction: Append the biotin-azide reporter tag to the probe-labeled proteins

by adding the click chemistry reagents. Incubate for 1 hour at room temperature.

Protein Precipitation and Solubilization: Precipitate the proteins to remove excess reagents.

Resuspend the protein pellet in a buffer containing SDS.

Enrichment of Labeled Proteins: Incubate the solubilized proteome with streptavidin-agarose

beads to capture the biotinylated proteins. Wash the beads extensively to remove non-

specifically bound proteins.

On-Bead Digestion: Resuspend the beads in a digestion buffer and add trypsin. Incubate

overnight at 37°C to digest the captured proteins into peptides.

LC-MS/MS Analysis: Collect the supernatant containing the tryptic peptides. Analyze the

peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the

probe-labeled proteins.

Data Analysis: Search the acquired MS/MS spectra against a protein database to identify the

proteins that were labeled by the ABPP probe. The abundance of identified peptides can be

used for quantitative comparisons between different experimental conditions.

Concluding Remarks
The protocols and data provided in these application notes offer a robust framework for

investigating the activity of Notum using ABPP. The use of specific and potent probes, such as

derivatives of the inhibitor ABC99, allows for sensitive and selective profiling of Notum in

various biological systems. These methods are invaluable for understanding the role of Notum

in health and disease and for the development of novel therapeutics targeting the Wnt signaling

pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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